![molecular formula C14H11ClO3S B1614151 2-(2-Chlororobenzoyl)-5-(1,3-Dioxolan-2-yl)thiophene CAS No. 898773-44-9](/img/structure/B1614151.png)
2-(2-Chlororobenzoyl)-5-(1,3-Dioxolan-2-yl)thiophene
Overview
Description
2-(2-Chlororobenzoyl)-5-(1,3-Dioxolan-2-yl)thiophene (CBT) is a heterocyclic aromatic compound that has been the subject of numerous scientific studies. The compound has a wide variety of applications in organic synthesis, pharmaceuticals, and other areas. CBT has become increasingly popular in recent years due to its unique structure and properties.
Scientific Research Applications
Antioxidant Profile and Redox Properties A study by Malmström et al. (2001) introduced a novel synthesis of 2,3-dihydrobenzo[b]thiophene-5-ol derivatives, emphasizing their antioxidant profile determined by redox properties, lipid peroxidation inhibition, and reactivity towards tert-butoxyl radicals. These thiophene derivatives, including 2-(2-Chlororobenzoyl)-5-(1,3-Dioxolan-2-yl)thiophene, were assessed for their ability to catalyze hydrogen peroxide decomposition, showcasing their potential as antioxidants in material science and pharmaceuticals (Malmström et al., 2001).
Polymer and Conducting Materials Synthesis Research by King and Higgins (1995) on the synthesis and characterization of novel substituted benzo[c]thiophenes, including polymers derived from these compounds, demonstrated the ability to tune the potentials for n- and p-doping in transparent conducting polymers. This has significant implications for the development of electronic and optoelectronic devices, providing insights into designing more efficient materials (King & Higgins, 1995).
Metal-Organic Frameworks (MOFs) Zhao et al. (2017) reported on metal-organic frameworks constructed from thiophene-functionalized dicarboxylates. These MOFs exhibited efficient luminescence sensing and pesticide removal capabilities, highlighting the role of thiophene derivatives in environmental monitoring and remediation technologies. The study underlines the potential of this compound in constructing advanced functional materials for sensing and pollutant degradation (Zhao et al., 2017).
Electrochemistry and Electrogenerated Chemiluminescence (ECL) An investigation by Shen et al. (2010) into the electrochemistry and ECL of a dithienylbenzothiadiazole-based fluorophore demonstrated differential reactivity between donor and acceptor groups. This study provides valuable insights into the electronic interactions within thiophene derivatives, which could be leveraged in the development of ECL-based sensors and bioimaging applications (Shen et al., 2010).
Antimicrobial and Central Nervous System (CNS) Depressant Activity Research into 2-chloromethyl-3-N-substituted arylthieno[2,3-d]pyrimidin-4-ones by Manjunath et al. (1997) explored their potential as CNS depressants. This study underscores the biomedical applications of thiophene derivatives, suggesting their utility in developing new pharmaceuticals with sedative properties (Manjunath et al., 1997).
Mechanism of Action
Target of Action
The primary targets of the compound “2-(2-Chlororobenzoyl)-5-(1,3-Dioxolan-2-yl)thiophene” are currently unknown
Biochemical Pathways
Without knowledge of the compound’s targets, it is challenging to summarize the affected biochemical pathways . Future studies should focus on identifying these pathways and their downstream effects.
Result of Action
The molecular and cellular effects of the compound’s action remain to be determined . These effects can be studied once the targets and mode of action are known.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . .
Properties
IUPAC Name |
(2-chlorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO3S/c15-10-4-2-1-3-9(10)13(16)11-5-6-12(19-11)14-17-7-8-18-14/h1-6,14H,7-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFTJGFWKLOUGSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(O1)C2=CC=C(S2)C(=O)C3=CC=CC=C3Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641931 | |
Record name | (2-Chlorophenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898773-44-9 | |
Record name | (2-Chlorophenyl)[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898773-44-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (2-Chlorophenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40641931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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